Cas no 34387-57-0 (Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)-)
Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)- Chemical and Physical Properties
Names and Identifiers
-
- Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)-
- acetonitrile,trichlororhenium,triphenylphosphane
- (Acetonitrile)trichlorobis(triphenylphosphine)rhenium(III)
- 34387-57-0
- (Acetonitrile)trichlorobis(triphenylphosphine)rhenium(III), 97%
- acetonitrile;trichlororhenium;triphenylphosphane
- DTXSID40578819
- (Acetonitrile)trichlorobis(triphenyl-
-
- MDL: MFCD01863511
- Inchi: 1S/2C18H15P.C2H3N.3ClH.Re/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-3;;;;/h2*1-15H;1H3;3*1H;/q;;;;;;+3/p-3
- InChI Key: SEHZOVVCPGBXNW-UHFFFAOYSA-K
- SMILES: [Re](Cl)(Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.N#CC
Computed Properties
- Exact Mass: 857.071134g/mol
- Monoisotopic Mass: 857.071134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 45
- Rotatable Bond Count: 6
- Complexity: 239
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Melting Point: 210 °C (dec.) (lit.)
Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 477400-1G |
Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)- |
34387-57-0 | 97% | 1G |
¥2487.92 | 2022-02-24 | |
| Cooke Chemical | S5793749-1g |
(Acetonitrile)trichlorobis(triphenylphosphine)rhenium(III) |
34387-57-0 | 97% | 1g |
RMB 1483.80 | 2025-02-20 |
Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Rhenium,(acetonitrile)trichlorobis(triphenylphosphine)-
Rhenium, (Acetonitrile)trichlorobis(triphenylphosphine) (CAS No. 34387-57-0): An Overview
Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) (CAS No. 34387-57-0) is a coordination complex that has garnered significant attention in the fields of inorganic chemistry and materials science. This compound, often referred to as Re(CN)(Cl)3(PPh3)2, is a versatile reagent with applications ranging from catalysis to medicinal chemistry. Its unique electronic and structural properties make it a valuable tool in various research and industrial processes.
The central rhenium atom in Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) is coordinated by one acetonitrile ligand, three chloride ligands, and two triphenylphosphine ligands. This coordination environment imparts specific chemical and physical properties to the complex, making it suitable for a wide range of applications. The acetonitrile ligand is a common labile ligand that can be easily replaced by other coordinating species, enhancing the compound's versatility in catalytic reactions.
Recent studies have highlighted the potential of Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) in catalytic processes. For instance, it has been used as a precatalyst in homogeneous catalysis, particularly in the activation of small molecules such as carbon monoxide and hydrogen. The ability of the complex to undergo ligand exchange reactions facilitates its use in various catalytic cycles, including those involved in the synthesis of fine chemicals and pharmaceuticals.
In the realm of medicinal chemistry, Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) has shown promise as a radiopharmaceutical agent. Rhenium isotopes, particularly 186Re and 188Re, are used in nuclear medicine for both diagnostic and therapeutic purposes. The coordination chemistry of rhenium complexes allows for the design of targeted radiopharmaceuticals that can deliver therapeutic doses to specific tissues or organs while minimizing systemic toxicity.
The structural stability and electronic properties of Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) have also been studied using advanced spectroscopic techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into the molecular structure and bonding interactions within the complex, which are crucial for understanding its reactivity and potential applications.
Beyond its use in catalysis and medicinal chemistry, Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) has found applications in materials science. For example, it has been used as a precursor for the synthesis of rhenium-based nanomaterials with unique optical and electronic properties. These nanomaterials have potential applications in areas such as photovoltaics, sensors, and catalytic systems.
The synthesis of Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) typically involves the reaction of rhenium tetroxide with triphenylphosphine and acetonitrile under controlled conditions. The reaction conditions, including temperature and solvent choice, can significantly influence the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this complex.
In conclusion, Rhenium, (acetonitrile)trichlorobis(triphenylphosphine) (CAS No. 34387-57-0) is a multifunctional compound with a wide range of applications in catalysis, medicinal chemistry, and materials science. Its unique coordination environment and electronic properties make it a valuable reagent for researchers and industrial chemists alike. Ongoing research continues to uncover new applications and improve our understanding of this fascinating complex.
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